molecular formula C21H23N3O4 B7686726 N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

Cat. No. B7686726
M. Wt: 381.4 g/mol
InChI Key: FHDUKRTVQUVLKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as EPOD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. EPOD is a synthetic compound that has been developed through a series of chemical reactions and has been found to exhibit promising properties in various scientific studies.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed that N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its effects by modulating various signaling pathways in the body. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response, which may contribute to its anti-inflammatory properties. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to inhibit the growth of cancer cells by inducing cell death and inhibiting cell proliferation.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit various biochemical and physiological effects in scientific studies. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to reduce the levels of inflammatory cytokines in the body, which may contribute to its anti-inflammatory properties. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties. In addition, N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to improve cognitive function and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has several advantages for lab experiments, including its synthetic nature, which allows for easy production and purification. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is also stable under a wide range of conditions, making it suitable for use in various experimental settings. However, N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has some limitations, including its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One potential direction is the development of new drugs based on the structure of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit promising anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. Another potential direction is the investigation of the mechanism of action of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. Further research is needed to fully understand how N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its effects in the body. Finally, there is a need for further research on the potential applications of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in the treatment of neurological disorders. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have neuroprotective properties, making it a potential candidate for the development of new treatments for neurological disorders.

Synthesis Methods

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be synthesized using a multi-step process that involves the reaction of different chemical reagents. The synthesis of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves the reaction of 4-ethoxyaniline with 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenol in the presence of acetic acid. The resulting product is then subjected to further chemical reactions to obtain the final product, N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied in various scientific fields due to its potential applications in medical research. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to have neuroprotective properties, making it a potential candidate for the treatment of neurological disorders.

properties

IUPAC Name

N-(4-ethoxyphenyl)-2-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N3O4/c1-4-26-17-10-8-16(9-11-17)22-19(25)13-27-18-7-5-6-15(12-18)21-23-20(14(2)3)24-28-21/h5-12,14H,4,13H2,1-3H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHDUKRTVQUVLKE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC(=C2)C3=NC(=NO3)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.